Cas no 1934562-99-8 (4-Bromo-5-nitro-1H-indole)
4-Bromo-5-nitro-1H-indole structure
Product Name:4-Bromo-5-nitro-1H-indole
CAS No:1934562-99-8
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD30475010
CID:4632274
PubChem ID:122715617
Update Time:2024-11-06
4-Bromo-5-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-nitro-1H-indole
- 1H-Indole, 4-bromo-5-nitro-
- A936907
- CS-16738
- 1934562-99-8
- AKOS028115039
- CS-0102834
- A11722
- MFCD30475010
-
- MDL: MFCD30475010
- Inchi: 1S/C8H5BrN2O2/c9-8-5-3-4-10-6(5)1-2-7(8)11(12)13/h1-4,10H
- InChI Key: PWBUYPBCVZBYMY-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2=C1C=CN2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 239.95344g/mol
- Monoisotopic Mass: 239.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.6
4-Bromo-5-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB511195-250 mg |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 250MG |
€511.80 | 2023-04-18 | ||
| abcr | AB511195-1 g |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 1g |
€1,194.80 | 2023-04-18 | ||
| Apollo Scientific | OR510103-250mg |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | >97% | 250mg |
£228.00 | 2025-02-20 | |
| Chemenu | CM333843-100mg |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 95%+ | 100mg |
$299 | 2021-08-18 | |
| Chemenu | CM333843-250mg |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 95%+ | 250mg |
$462 | 2021-08-18 | |
| Chemenu | CM333843-1g |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 95%+ | 1g |
$1224 | 2021-08-18 | |
| Chemenu | CM333843-100mg |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 95%+ | 100mg |
$90 | 2023-02-02 | |
| Chemenu | CM333843-250mg |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 95%+ | 250mg |
$133 | 2023-02-02 | |
| Chemenu | CM333843-1g |
4-Bromo-5-nitro-1H-indole |
1934562-99-8 | 95%+ | 1g |
$490 | 2023-02-02 | |
| eNovation Chemicals LLC | D769036-100mg |
1H-Indole, 4-bromo-5-nitro- |
1934562-99-8 | 97% | 100mg |
$170 | 2023-05-17 |
4-Bromo-5-nitro-1H-indole Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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